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1-(2-

(Methoxymethyl)phenyl)piperazine

Cat. No.: B8564721

Get Quote

Introduction & Pharmacological Profile
The compound 1-(2-(Methoxymethyl)phenyl)piperazine belongs to the arylpiperazine class,

a "privileged scaffold" in medicinal chemistry known for its high affinity for serotonin (5-HT)

receptors.

Chemical Identity[1][2]
Systematic Name: 1-(2-(Methoxymethyl)phenyl)piperazine

Core Scaffold: N-Arylpiperazine

Key Substituent:ortho-Methoxymethyl (-CH₂OCH₃) group on the phenyl ring.

Class: Serotonergic Ligand (Putative 5-HT1A/5-HT7).[1]

Mechanism of Action (SAR Analysis)
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Based on the validated Structure-Activity Relationships (SAR) of ortho-substituted

phenylpiperazines (Glennon et al., Leopoldo et al.):

5-HT1A Receptor (High Affinity): The ortho-substitution is critical for 5-HT1A binding. The

methoxymethyl group, being a hydrogen bond acceptor and sterically bulky, typically favors

agonist or partial agonist activity at the 5-HT1A receptor (G

-coupled).

5-HT7 Receptor (High Affinity): Long-chain arylpiperazines and specific ortho-substituted

variants often display nanomolar affinity for 5-HT7. In this context, the piperazine nitrogen

acts as the protonated pharmacophore. 2-MOM-PP likely acts as an antagonist at 5-HT7 (G

-coupled).

Selectivity Profile: A common liability of ortho-methoxyphenylpiperazine (oMPP) is its affinity

for

-adrenergic receptors. The additional methylene group in 2-MOM-PP increases steric bulk
and lipophilicity, potentially altering this selectivity profile compared to the parent oMPP.

Experimental Protocols
Protocol A: Compound Preparation & Solubility
Objective: Ensure stable, consistent delivery of the probe in aqueous buffers.

Properties:

Free Base: Likely a viscous oil or low-melting solid. Lipophilic.

Salt Form (HCl/HBr): Crystalline solid. Water-soluble.

Procedure:

Stock Solution (10 mM):

If Salt: Dissolve directly in Milli-Q water or 10 mM Tris buffer (pH 7.4).
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If Free Base: Dissolve in 100% DMSO to create a 10 mM master stock.

Storage: Aliquot into light-protective amber vials. Store at -20°C. Avoid freeze-thaw cycles

>3 times.

Working Solution:

Dilute the stock into the assay buffer on the day of the experiment.

Critical: Keep final DMSO concentration <0.1% in binding assays to prevent non-specific

membrane perturbation.

Protocol B: Radioligand Competition Binding (Ki
Determination)
Objective: Determine the binding affinity (

) of 2-MOM-PP for 5-HT1A and 5-HT7 receptors.

Materials:

Membranes: CHO-K1 or HEK293 cells stably expressing human 5-HT1A or 5-HT7.

Radioligands:

For 5-HT1A:

(0.5 – 1.0 nM).

For 5-HT7:

(with 1 µM pindolol to block 5-HT1A/1B sites).

Assay Buffer: 50 mM Tris-HCl, 10 mM MgSO₄, 0.5 mM EDTA, pH 7.4.

Workflow:

Preparation: Thaw membrane homogenates and dilute in Assay Buffer to yield 10–20 µg

protein/well.
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Incubation: In a 96-well plate, combine:

50 µL Radioligand (fixed concentration).

50 µL 2-MOM-PP (varying concentrations:

M to

M).

100 µL Membrane suspension.

Non-Specific Binding (NSB): Define using 10 µM Serotonin (5-HT).

Equilibrium: Incubate for 60 minutes at 25°C (Room Temp).

Termination: Rapid filtration through GF/B filters (pre-soaked in 0.3% Polyethyleneimine to

reduce binding to filters) using a cell harvester.

Wash: Wash filters 3x with ice-cold buffer.

Analysis: Count radioactivity via Liquid Scintillation Counting (LSC).

Data Analysis: Calculate

using the Cheng-Prusoff equation:

Where

is radioligand concentration and

is its dissociation constant.

Protocol C: Functional Assay ([35S]GTP S Binding)
Objective: Determine if 2-MOM-PP acts as an agonist or antagonist at the 5-HT1A receptor.

Mechanism: 5-HT1A is G

-coupled. Agonist binding catalyzes the exchange of GDP for GTP on the G
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subunit. Non-hydrolyzable

accumulates in the membrane.

Workflow:

Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 100 mM NaCl, 1 mM EDTA, 10 µM GDP, pH 7.4.

Incubation: Mix membranes (10 µg) +

(0.1 nM) + 2-MOM-PP (agonist mode) OR 2-MOM-PP + 100 nM 8-OH-DPAT (antagonist
mode).

Time: Incubate 30 min at 30°C.

Readout: Filter and count as above.

Interpretation:

Increase in CPM: Agonist.[2][3][4][5]

No change (vs basal): Antagonist (or neutral antagonist).

Decrease (vs basal): Inverse Agonist.

Visualization & Logic
Figure 1: Experimental Workflow
The following diagram illustrates the critical path for validating 2-MOM-PP binding affinity.
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Caption: Step-by-step workflow for the Radioligand Competition Binding Assay.
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Figure 2: Signaling Pathway (5-HT1A vs 5-HT7)
2-MOM-PP interacts with two distinct G-protein pathways.
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Caption: Dual signaling potential. 5-HT1A activation inhibits Adenylyl Cyclase, while 5-HT7

activation stimulates it.

Data Presentation Standards
When reporting results for 2-MOM-PP, summarize affinity data in the following format to ensure

comparability with literature standards (e.g., oMPP, WAY-100635).
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Compound
5-HT1A

(nM)

5-HT7

(nM)

Selectivity
(1A/7)

Functional
Activity (1A)

2-MOM-PP [Experimental] [Experimental] Ratio
Agonist/Antagoni

st

oMPP (Ref) ~1.0 - 5.0 ~10 - 50 Low Partial Agonist

8-OH-DPAT 0.5 >1000 High (1A) Full Agonist

Note: Lower

indicates higher affinity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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